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Compound of Interest

Compound Name: Adrenalone

Cat. No.: B1665550

For researchers, scientists, and drug development professionals, ensuring laboratory safety
extends to the proper disposal of all chemical compounds, including adrenalone. Adherence to
established protocols is critical for protecting personnel and the environment. This guide
provides essential, step-by-step information for the safe and compliant disposal of adrenalone.

Hazard Assessment and Regulatory Context

Adrenalone, a derivative of epinephrine, is not consistently classified as a hazardous
substance across all safety data sheets (SDS). Some sources indicate it is not a hazardous
mixture, while others classify it as harmful if swallowed, a skin and eye irritant, and a potential
respiratory irritant[1][2]. Given this variability, a conservative approach that treats the compound
as potentially hazardous is recommended.

Disposal of pharmaceutical waste is regulated by federal and state agencies, including the
Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA)[3][4]
[5]. The Resource Conservation and Recovery Act (RCRA) governs the management of
hazardous waste. While adrenalone is not specifically listed as a P- or U-listed hazardous
waste under RCRA, its status can depend on its characteristics and any potential
contamination. It is often supplied as a hydrochloride salt. Notably, the EPA has clarified that
most epinephrine salts are not considered P-listed hazardous waste.

Step-by-Step Disposal Protocol for Adrenalone
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The following procedure outlines the recommended steps for the proper disposal of
adrenalone from a laboratory setting.

Personal Protective Equipment (PPE): Before handling adrenalone waste, ensure
appropriate PPE is worn, including safety goggles, gloves, and a lab coat. If there is a risk of
dust formation, a self-contained breathing apparatus should be used.

Waste Segregation:

o Uncontaminated Adrenalone: Pure, expired, or unused adrenalone should be collected
in a designated, clearly labeled, and sealed waste container. Do not mix with other waste
streams.

o Contaminated Materials: Items such as gloves, weighing papers, and pipette tips that have
come into contact with adrenalone should be collected in a separate, sealed container
labeled as "Adrenalone Contaminated Waste."

Waste Storage: Store the sealed waste containers in a designated, secure area away from
incompatible materials. The storage area should be well-ventilated.

Engage a Licensed Waste Disposal Vendor: The primary and recommended method for
disposing of adrenalone waste is to contact a licensed hazardous waste disposal company.
This ensures that the waste is handled and disposed of in accordance with all federal, state,
and local regulations. The vendor can provide guidance on proper packaging and labeling for
transport.

Incineration: When consulting with a waste disposal vendor, incineration at a permitted
facility is the preferred method of destruction for pharmaceutical waste.

Documentation: Maintain a detailed record of the waste, including the name of the chemical,
guantity, and date of disposal. This documentation is crucial for regulatory compliance.

Important Considerations:

e Do Not Dispose Down the Drain: Avoid discharging adrenalone into drains or water courses.
The EPA's Subpart P regulations for healthcare facilities explicitly prohibit the sewering of
hazardous waste pharmaceuticals.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1665550?utm_src=pdf-body
https://www.benchchem.com/product/b1665550?utm_src=pdf-body
https://www.benchchem.com/product/b1665550?utm_src=pdf-body
https://www.benchchem.com/product/b1665550?utm_src=pdf-body
https://www.benchchem.com/product/b1665550?utm_src=pdf-body
https://www.benchchem.com/product/b1665550?utm_src=pdf-body
https://www.benchchem.com/product/b1665550?utm_src=pdf-body
https://www.benchchem.com/product/b1665550?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Accidental Spills: In the event of a spill, wear appropriate PPE, prevent dust formation, and
clean the area with plenty of water. Collect the spilled material and any contaminated
cleaning supplies in a sealed container for disposal as hazardous waste.

Quantitative Data Summary

Parameter Valuel/lnformation Source(s)
CAS Number 62-13-5 (hydrochloride)

Molecular Formula C9H11NO3 - HCI

Molecular Weight 217.65 g/mol

Acute toxicity, oral (Category
4); Skin irritation (Category 2);
] Eye irritation (Category 2A);
Hazard Class (Representative) N o
Specific target organ toxicity -
single exposure (respiratory

tract irritation) (Category 3)

_ Incineration via a licensed
Recommended Disposal

hazardous waste disposal
Method

company

Adrenalone Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
adrenalone.
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Adrenalone Disposal Workflow

Adrenalone Waste Generated

Assess Hazard
(Consult SDS)

Treat as
potentially hazardous

Y

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Y

Segregate Waste
(Pure vs. Contaminated)

Y

Place in Labeled, Sealed Container

Y

Store in Designated Secure Area

Contact Licensed Hazardous
Waste Disposal Vendor

Package and Label for Transport
(per Vendor Instructions)

Incineration at

Permitted Facility

Document Disposal
(Name, Quantity, Date)

Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of adrenalone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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